Cas no 6313-17-3 (3-iodo-5-nitro-benzoic acid)

• Product Name: 3-iodo-5-nitro-benzoic acid
• CAS No: 6313-17-3
• MF: C₇H₄INO₄
• MW: 293.015434265137
• MDL: MFCD00068827
• CID: 519182
• PubChem ID: 80580
• Update Time: 2025-04-19

3-iodo-5-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-iodo-5-nitro-
• 3-Iodo-5-nitrobenzoic acid
• 3-Carboxy-5-iodonitrobenzene
• 3-iodo 5-nitro benzoic acid
• 3-Jod-5-nitro-benzoesaeure
• 3-nitro-5-iodobenzoic acid
• Benzoic acid,3-iodo-5-nitro
• iodonitrobenzoicacid
• Benzoic acid, 3-iodo-5-nitro-
• NSC40643
• 5-iodo-3-nitrobenzoic acid
• 3-iodo-5-nitro-benzoic acid
• GFGURBBHVJTXDU-UHFFFAOYSA-N
• STK035553
• RP15856
• PB10072
• ST51060007
• AKOS015995905
• AE-641/02351016
• EN300-122865
• SCHEMBL311115
• DTXSID8064222
• 6313-17-3
• NSC 40643
• SY144754
• MFCD00068827
• BF-0220
• NSC-40643
• 3-IODO-5-NITROBENZOICACID
• AKOS002685579
• 3-Iodo-5-nitrobenzoic acid, 97%
• DTXCID2043666
• J-512689
• A3F3XQX3HZ
• CS-0053745

• MDL： MFCD00068827
• Inchi： 1S/C7H4INO4/c8-5-1-4(7(10)11)2-6(3-5)9(12)13/h1-3H,(H,10,11)
• InChI Key： GFGURBBHVJTXDU-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.91900
• Monoisotopic Mass: 292.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data available
• Density: 2.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 410.0±35.0 °C at 760 mmHg
• Flash Point: 201.8±25.9 °C
• Refractive Index: 1.702
• PSA: 83.12000
• LogP: 2.42080
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-iodo-5-nitro-benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 22-50
• Safety Instruction： 61
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives